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For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to
the performance of Solvent Blue 132 in various polymer systems, with a comparative analysis
against other common blue colorants.

This guide provides an in-depth comparison of the performance characteristics of Solvent Blue
132 in several key engineering polymers: Polystyrene (PS), Acrylonitrile Butadiene Styrene
(ABS), Polycarbonate (PC), and Polyethylene Terephthalate (PET). The performance of
Solvent Blue 132 is benchmarked against other commercially available blue dyes and
pigments, including Solvent Blue 104, Solvent Blue 122, Solvent Blue 97, Pigment Blue 15,
and Vat Blue 4. This guide is intended to assist researchers and professionals in making
informed decisions for their specific applications.

Executive Summary

Solvent Blue 132 exhibits robust performance across a range of engineering plastics,
demonstrating high heat stability and good to excellent lightfastness. Its suitability for
demanding processing conditions makes it a viable candidate for coloring PS, ABS, PC, and
PET. When compared to other solvent dyes, Solvent Blue 132 offers a competitive balance of
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properties. In contrast, pigment-based colorants like Pigment Blue 15 offer superior migration

resistance but may affect the transparency of the final product.

Performance Data at a Glance

The following tables summarize the key performance indicators of Solvent Blue 132 and its

alternatives in various polymers.

- ility (°C)
Colorant PS ABS PC PET
Solvent Blue 132 300 300 300 290
Solvent Blue 104 300 300 300 300
Solvent Blue 122 280-300 280-300 280-300 280-300
Solvent Blue 97 Good Good Good Good
Pigment Blue 15 300 300 300 300

Vat Blue 4 High -

Note: "Good" indicates suitability for standard processing temperatures for the respective

polymer. "-" indicates data not readily available.

ble 2: Lightf Scale 1-8, wi . llent)

Colorant PS ABS PC PET

Solvent Blue 132 7-8 7-8 8 8

Solvent Blue 104  7-8 7-8 - 7-8

Solvent Blue 122 6-7 6-7 6-7 6-7

Solvent Blue 97 Good Good Good Good
Pigment Blue 15 8 8 8 8

Vat Blue 4 7-8 - - -
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Note: "Good" indicates suitability for applications with moderate light exposure. "-" indicates
data not readily available.

Table 3: Migration Resistance (Scale 1-5, where 5 is

excellent)
Colorant General Performance
Solvent Blue 132 Good
Solvent Blue 104 5
Solvent Blue 122 Good
Solvent Blue 97 Excellent
Pigment Blue 15 5
Vat Blue 4 Excellent

Note: Migration can be influenced by the specific polymer, processing conditions, and the
presence of other additives.

Experimental Protocols

The data presented in this guide is based on standardized testing methodologies for colorants
in plastics.

Heat Stability Testing

The heat stability of the colorants is determined by injection molding plastic samples at various
temperatures.[1] The colored plastic is typically processed at increasing temperature intervals
(e.g., 20°C increments) for a specified dwell time (e.g., 5 minutes).[1][2] The color of the
resulting plaques is then visually and instrumentally compared to a standard processed at the
lowest temperature. The maximum temperature at which no significant color change occurs is
reported as the heat stability. A spectrophotometer can be used to measure the color difference
(AE*ab) to quantify the change.[2]

Lightfastness Testing
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Lightfastness is evaluated according to the ISO 105-B02 standard.[3][4][5][6][7] This method
involves exposing the colored plastic specimens to a xenon arc lamp, which simulates the
spectrum of natural daylight, under controlled conditions of temperature and humidity.[3][4][5][6]
[7] The degree of fading is assessed by comparing the change in color of the test specimen
with a set of blue wool references, which have a known lightfastness rating from 1 (very poor)
to 8 (excellent).[4][6][7]

Migration Resistance Testing

Migration resistance is the ability of a colorant to remain within the plastic matrix and not
transfer to the surface of the plastic or to other materials in contact with it.[8] A common test
method involves pressing a sample of the colored plastic against an uncolored or white plastic
sheet (e.g., PVC) under controlled conditions of temperature, pressure, and time. After the test
period, the uncolored sheet is examined for any color transfer. The degree of migration is
typically rated on a grey scale from 1 (severe migration) to 5 (no migration).

Color Strength Measurement

The color strength of a dye is determined using a spectrophotometer to measure the light
absorption of a solution containing the colorant.[9] For plastics, the color strength (K/S value) is
measured using a spectrophotometer on a molded sample.[10] This value is a function of the
absorption (K) and scattering (S) coefficients and is used to quantify the ability of the dye to
impart color.[10][11]

Comparative Analysis Workflow

The following diagram illustrates the logical workflow for selecting a blue colorant for a specific
polymer application based on key performance criteria.
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Polymer Selection
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Caption: Colorant selection workflow based on polymer and performance needs.

Conclusion

Solvent Blue 132 is a high-performance colorant suitable for a wide range of engineering
plastics. Its excellent heat stability and lightfastness make it a strong candidate for applications
in PS, ABS, PC, and PET. For applications requiring the highest migration resistance,
alternatives such as Solvent Blue 97, Pigment Blue 15, or Vat Blue 4 should be considered.
The choice of the optimal blue colorant will ultimately depend on the specific requirements of
the application, including processing conditions, end-use environment, and desired aesthetic
properties. This guide provides the foundational data and methodologies to support an
informed selection process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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